Cas no 1428367-62-7 (4-cyano-N-[2-(furan-3-yl)ethyl]benzamide)

4-Cyano-N-[2-(furan-3-yl)ethyl]benzamide is a synthetic organic compound featuring a benzamide core substituted with a cyano group at the para position and a furan-3-yl ethyl side chain. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyano group enhances electrophilicity, facilitating further functionalization, while the furan moiety contributes to potential bioactivity. Its well-defined molecular architecture ensures consistent reactivity, suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability under standard conditions and high purity make it a reliable choice for synthetic and mechanistic studies.
4-cyano-N-[2-(furan-3-yl)ethyl]benzamide structure
1428367-62-7 structure
Product Name:4-cyano-N-[2-(furan-3-yl)ethyl]benzamide
CAS No:1428367-62-7
MF:C14H12N2O2
MW:240.257283210754
CID:5402922
Update Time:2025-05-23

4-cyano-N-[2-(furan-3-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide
    • Inchi: 1S/C14H12N2O2/c15-9-11-1-3-13(4-2-11)14(17)16-7-5-12-6-8-18-10-12/h1-4,6,8,10H,5,7H2,(H,16,17)
    • InChI Key: QBKYMDCFCOVPDG-UHFFFAOYSA-N
    • SMILES: C(NCCC1C=COC=1)(=O)C1=CC=C(C#N)C=C1

4-cyano-N-[2-(furan-3-yl)ethyl]benzamide Pricemore >>

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4-cyano-N-[2-(furan-3-yl)ethyl]benzamide Related Literature

Additional information on 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide

4-Cyano-N-[2-(Furan-3-yl)ethyl]benzamide: A Comprehensive Overview

4-Cyano-N-[2-(furan-3-yl)ethyl]benzamide, identified by the CAS number 1428367-62-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule combines a cyano group with a benzamide moiety, which is further substituted with a furan ring, creating a structure that exhibits interesting electronic and optical characteristics.

The synthesis of 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, making this compound more accessible for research and industrial applications. The incorporation of the furan ring introduces additional functionality, enhancing the compound's versatility in chemical transformations.

One of the most promising applications of 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide lies in its potential use as a precursor for advanced materials. Researchers have explored its role in the development of novel polymers and hybrid materials, where its electronic properties contribute to improved performance in electronic devices. Additionally, the compound has shown promise in pharmaceutical research, particularly in the design of bioactive molecules with potential therapeutic applications.

In recent studies, the interaction of 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide with biological systems has been investigated, revealing intriguing bioactivity profiles. These findings have sparked interest in further exploring its potential as a lead compound for drug development. The integration of computational chemistry techniques has also facilitated a deeper understanding of its molecular interactions, paving the way for optimized drug delivery systems.

The structural uniqueness of CAS No. 1428367-62-7 makes it an attractive candidate for various chemical modifications. Scientists have successfully incorporated this compound into supramolecular assemblies, demonstrating its utility in nanotechnology applications. Furthermore, its photoresponsive properties have been leveraged in the creation of stimuli-responsive materials, which hold great potential for use in sensing and actuation technologies.

In conclusion, 4-cyano-N-[2-(furan-3-yl)ethyl]benzamide, with its distinctive chemical structure and diverse functional groups, continues to be a focal point in contemporary research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its significance as a versatile building block in modern chemistry.

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